Cas no 55889-32-2 (1-(2-BUTENOYL)-1H-BENZOTRIAZOLE 97)

• Product Name: 1-(2-BUTENOYL)-1H-BENZOTRIAZOLE 97
• CAS No: 55889-32-2
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 944654
• PubChem ID: 3791869
• Update Time: 2025-04-19

1-(2-BUTENOYL)-1H-BENZOTRIAZOLE 97 Chemical and Physical Properties

Names and Identifiers

• 1-(2-BUTENOYL)-1H-BENZOTRIAZOLE 97
• 1-(benzotriazol-1-yl)but-2-en-1-one
• 55889-32-2
• DTXSID70396467
• 1-(2-Butenoyl)-1H-benzotriazole

• Inchi： 1S/C10H9N3O/c1-2-5-10(14)13-9-7-4-3-6-8(9)11-12-13/h2-7H,1H3
• InChI Key： QYJRVRUTXXZMAD-UHFFFAOYSA-N
• SMILES： O=C(C=CC)N1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 187.075
• Monoisotopic Mass: 187.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 93-97 °C(lit.)
• Solubility: Not available

1-(2-BUTENOYL)-1H-BENZOTRIAZOLE 97 Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：